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Compound of Interest

Compound Name: tert-Butyl ethyl malonate

Cat. No.: B1266440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the commercial availability,

suppliers, and key technical data for tert-butyl ethyl malonate (CAS No: 32864-38-3). This

versatile reagent is a valuable building block in organic synthesis, particularly in the

pharmaceutical industry for the creation of complex molecular architectures.

Physicochemical Properties
tert-Butyl ethyl malonate is a colorless liquid with the following properties:

Molecular Formula: C₉H₁₆O₄[1][2]

Molecular Weight: 188.22 g/mol [1]

IUPAC Name: 1-tert-butyl 3-ethyl propanedioate[3]

Synonyms: Malonic acid tert-butyl ethyl ester[4]

Commercial Suppliers and Specifications
A variety of chemical suppliers offer tert-butyl ethyl malonate, typically at a purity of 95% or

greater. The following table summarizes the offerings from several prominent suppliers for easy

comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1266440?utm_src=pdf-interest
https://www.benchchem.com/product/b1266440?utm_src=pdf-body
https://www.benchchem.com/product/b1266440?utm_src=pdf-body
https://www.scbt.com/p/tert-butyl-ethyl-malonate-32864-38-3
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=56501&ExtHyperLink=1
https://www.scbt.com/p/tert-butyl-ethyl-malonate-32864-38-3
https://www.thermofisher.com/order/catalog/product/A11927.14
https://www.tcichemicals.com/IN/en/p/B3720
https://www.benchchem.com/product/b1266440?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
CAS
Number

Purity/As
say

Molecular
Formula

Molecular
Weight (
g/mol )

Physical
Form

Additiona
l Notes

Thermo

Scientific

32864-38-

3

≥94.0%

(GC)
C₉H₁₆O₄ 188.22 Liquid

Refractive

Index:

1.4130-

1.4190 @

20°C.

Tokyo

Chemical

Industry

(TCI)

32864-38-

3

>95.0%

(GC)
C₉H₁₆O₄ 188.22

Colorless

to Almost

colorless

clear liquid

-

Fisher

Scientific

32864-38-

3
95% C₉H₁₆O₄ 188.223 -

Miscible

with most

common

solvents;

immiscible

with water.

Sigma-

Aldrich

32864-38-

3
95% C₉H₁₆O₄ 188.22 Liquid

Density:

0.994 g/mL

at 25 °C.

Santa Cruz

Biotechnol

ogy

32864-38-

3
- C₉H₁₆O₄ 188.22 -

Biochemic

al for

proteomics

research.

[1]

Oakwood

Chemical

32864-38-

3
- C₉H₁₆O₄ 188.23 - -

CookeChe

m

32864-38-

3
95% C₉H₁₆O₄ 188.22 -

Boiling

Point: 83-

85 °C/8

mmHg.[5]
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BLD

Pharm

32864-38-

3
- C₉H₁₆O₄ - -

Storage:

Inert

atmospher

e, room

temperatur

e.[6]

Synthesis and Applications
tert-Butyl ethyl malonate is a key intermediate in the malonic ester synthesis, a versatile

method for preparing carboxylic acids. The presence of two different ester groups, ethyl and

tert-butyl, allows for selective deprotection under different reaction conditions. The tert-butyl

group can be removed under acidic conditions, while the ethyl group is typically cleaved by

hydrolysis under basic or acidic conditions. This differential reactivity is highly advantageous in

multi-step organic syntheses.

Exemplary Experimental Protocol: Alkylation of tert-
Butyl Ethyl Malonate
The following is a representative protocol for the alkylation of tert-butyl ethyl malonate, a

crucial step in the synthesis of substituted carboxylic acids.

Materials:

tert-Butyl ethyl malonate

Sodium hydride (NaH) as a 60% dispersion in mineral oil

Anhydrous tetrahydrofuran (THF)

Alkyl halide (e.g., benzyl bromide)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate

Brine
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Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a stirred suspension of sodium hydride (1.1 equivalents) in anhydrous THF at 0 °C under

an inert atmosphere (e.g., argon or nitrogen), add a solution of tert-butyl ethyl malonate
(1.0 equivalent) in anhydrous THF dropwise.

Allow the reaction mixture to warm to room temperature and stir for 30 minutes, or until the

evolution of hydrogen gas ceases.

Cool the resulting solution back to 0 °C and add the alkyl halide (1.05 equivalents) dropwise.

Let the reaction mixture warm to room temperature and stir overnight.

Quench the reaction by the slow addition of a saturated aqueous solution of ammonium

chloride.

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure to yield the crude product.

Purify the crude product by column chromatography on silica gel to obtain the pure alkylated

product.

Workflow for Carboxylic Acid Synthesis
The following diagram illustrates the general workflow for the synthesis of a substituted

carboxylic acid starting from tert-butyl ethyl malonate. This process highlights the key steps

of deprotonation, alkylation, and subsequent selective deprotection and decarboxylation.

Synthesis of Substituted Carboxylic Acid

tert-Butyl Ethyl Malonate Deprotonation
(e.g., NaH in THF) Enolate Intermediate Alkylation

(R-X) Alkylated Malonate Selective Deprotection
(e.g., TFA for tert-butyl) Monoacid Intermediate Decarboxylation

(Heat) Substituted Carboxylic Acid
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Click to download full resolution via product page

Caption: Synthetic pathway from tert-butyl ethyl malonate to a substituted carboxylic acid.

Safety Information
tert-Butyl ethyl malonate is a combustible liquid.[7][8] It is advisable to handle it in a well-

ventilated area and away from sources of ignition. Standard personal protective equipment,

including safety glasses, gloves, and a lab coat, should be worn. For detailed safety

information, please refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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